Cas no 1351647-95-4 (2-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid)

• Product Name: 2-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid
• CAS No: 1351647-95-4
• MF: C₁₈H₂₂N₄O₇S
• MW: 438.454883098602
• CID: 5972197
• PubChem ID: 71780772
• Update Time: 2025-06-15

2-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid
• AKOS026685798
• VU0518858-1
• 1-Piperazineacetamide, 4-[2-(2-furanyl)-2-oxoethyl]-N-(4-methyl-2-thiazolyl)-, ethanedioate (1:1)
• 1351647-95-4
• F5673-0093
• 2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)-N-(4-methylthiazol-2-yl)acetamide oxalate
• 2-[4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide;oxalic acid

• Inchi： 1S/C16H20N4O3S.C2H2O4/c1-12-11-24-16(17-12)18-15(22)10-20-6-4-19(5-7-20)9-13(21)14-3-2-8-23-14;3-1(4)2(5)6/h2-3,8,11H,4-7,9-10H2,1H3,(H,17,18,22);(H,3,4)(H,5,6)
• InChI Key： QNMXABSZDNXEML-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(CN1CCN(CC(C2=CC=CO2)=O)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 438.12092023g/mol
• Monoisotopic Mass: 438.12092023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Additional information on 2-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid

Research Brief on 2-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; Oxalic Acid (CAS: 1351647-95-4)

The compound 2-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide, often associated with oxalic acid (CAS: 1351647-95-4), has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide exhibits selective inhibition against certain kinase targets, suggesting its utility as a lead compound for further optimization. The oxalic acid component, often used as a counterion, enhances the compound's solubility and stability, which are crucial for its pharmacokinetic profile.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in targeting G-protein-coupled receptors (GPCRs). GPCRs represent a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug discovery. Early-stage studies indicate that the furan and thiazole moieties within the molecule may facilitate interactions with specific GPCR subtypes, although further validation is required to confirm these findings. The oxalic acid salt form has been shown to improve the compound's bioavailability, a critical factor for in vivo efficacy.

The synthesis of 2-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been a focus of recent publications. Researchers have developed efficient synthetic routes to produce the compound with high purity and yield. These methods often involve multi-step organic reactions, including amide coupling and piperazine functionalization, followed by salt formation with oxalic acid. Advances in synthetic chemistry have enabled the scalable production of this compound, facilitating its use in preclinical studies.

Pharmacokinetic and toxicological evaluations of the compound are currently underway. Initial results from animal models suggest favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive toxicity studies are needed to assess its safety profile before progressing to clinical trials. The oxalic acid component, while generally regarded as safe, requires careful consideration due to its potential to form crystals in biological systems, which could pose renal toxicity risks at high concentrations.

In conclusion, 2-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide; oxalic acid (CAS: 1351647-95-4) represents a promising candidate for further drug development. Its dual potential as a kinase inhibitor and GPCR modulator, combined with improved solubility and stability due to the oxalic acid salt form, positions it as a valuable tool for therapeutic exploration. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and conducting rigorous safety assessments to translate these findings into clinical applications.